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Compound of Interest

Compound Name: DIO 9

Cat. No.: B1170185 Get Quote

The request for an in-depth technical guide on the discovery and synthesis of a "DIO 9"

compound has revealed a significant ambiguity in scientific and chemical literature. Extensive

searches indicate that "DIO 9" does not refer to a single, well-defined compound within the

context of drug development or biomedical research. Instead, the term "DIO" and the

designation "9" appear in various, unrelated contexts, making it impossible to provide a unified

and detailed report as requested.

The most relevant, albeit dated, reference to a specific "DIO-9" compound is from a 1964

article in Biochimica et Biophysica Acta. This paper describes DIO-9 as an inhibitor and

uncoupler of oxidative phosphorylation[1]. However, the publication provides no details on its

chemical synthesis, and the compound does not appear in modern chemical or

pharmacological databases under this name, suggesting it may be an archaic designation or a

compound that did not see further development.

In a completely different field, the acronym "DIO" refers to an achiral ferronematic liquid crystal

compound with the full chemical name 2,3',4',5'-tetrafluoro-[1,1'-biphenyl]-4-yl 2,6-difluoro-4-(5-

propyl-1,3-dioxan-2-yl)benzoate[2][3]. While a synthesis for this material is available, it is not a

pharmaceutical agent and thus falls outside the scope of the user's request for information

relevant to drug development professionals.

Furthermore, the term "diol 9" emerges in the context of organic synthesis as an intermediate in

the preparation of a new non-natural gabosine[4]. Here, "9" is simply a numerical designation

for a specific molecule within a reaction scheme and not the common name of the compound.
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Similarly, searches have yielded information on the synthesis of other diols, such as 9,10-

dihydro-9,10-diphenylanthracene-9,10-diol, which are not referred to as "DIO 9"[5].

Other instances of "DIO" in the search results include:

DiO (DiOC18(3)): A fluorescent lipophilic dye used for labeling cells and organelles[6].

DIO3: An abbreviation for Type III deiodinase, an enzyme involved in thyroid hormone

metabolism. Research in this area focuses on inhibitors of DIO3, but not on a compound

named "DIO 9"[7].

1,8-diiodooctane (DIO): A processing additive used in the fabrication of polymer solar

cells[8].

Diet-Induced Obesity (DIO): A common acronym in metabolic research to describe a model

of obesity in laboratory animals[9].

The search also identified a novel indoloquinone compound designated EO-9, which, while

numerically similar, is a distinct chemical entity from any potential "DIO 9"[10].

Given the lack of a clear and singular identity for a "DIO 9" compound in the context of drug

discovery and development, it is not feasible to construct the requested in-depth technical

guide. The core requirements of providing structured quantitative data, detailed experimental

protocols for synthesis and biological assays, and visualizations of signaling pathways cannot

be fulfilled without a precise chemical identifier (e.g., IUPAC name, CAS number, or specific

chemical structure) for the compound of interest.

Therefore, for the request to be completed, further clarification on the specific chemical entity

referred to as "DIO 9" is necessary. Researchers, scientists, and drug development

professionals seeking information on a particular compound are encouraged to use more

specific nomenclature to avoid ambiguity and ensure the retrieval of accurate and relevant

data.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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